Cas no 917909-33-2 (Benzenamine, 2-[[(3R)-tetrahydro-3-furanyl]oxy]-)

• Product Name: Benzenamine, 2-[[(3R)-tetrahydro-3-furanyl]oxy]-
• CAS No: 917909-33-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 782380
• PubChem ID: 68793112
• Update Time: 2025-04-19

Benzenamine, 2-[[(3R)-tetrahydro-3-furanyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[[(3R)-tetrahydro-3-furanyl]oxy]-
• A1-55836
• SCHEMBL3801070
• (R)-2-((Tetrahydrofuran-3-yl)oxy)aniline
• DTXSID00739025
• 2-{[(3R)-Oxolan-3-yl]oxy}aniline
• 917909-33-2

• Inchi： 1S/C10H13NO2/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8H,5-7,11H2/t8-/m1/s1
• InChI Key： XJVZNNDBFBWNFM-MRVPVSSYSA-N
• SMILES： O1CC[C@H](C1)OC1C=CC=CC=1N

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų